Cas no 1437482-55-7 (2-(7-Bromo-1-oxophthalazin-2(1H)-yl)propanoic acid)

• Product Name: 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)propanoic acid
• CAS No: 1437482-55-7
• MF: C₁₁H₉BrN₂O₃
• MW: 297.104761838913
• CID: 5039086
• Update Time: 2026-02-28

2-(7-Bromo-1-oxophthalazin-2(1H)-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-Bromo-1-oxo-1H-phthalazin-2-yl)-propionic acid
• 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)propanoic acid

• Inchi： 1S/C11H9BrN2O3/c1-6(11(16)17)14-10(15)9-4-8(12)3-2-7(9)5-13-14/h2-6H,1H3,(H,16,17)
• InChI Key： OJENRWGSTPFDMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=NN(C(C=2C=1)=O)C(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 1.6
• Topological Polar Surface Area: 70

2-(7-Bromo-1-oxophthalazin-2(1H)-yl)propanoic acid Security Information

• Storage Condition：(BD617252)

Additional information on 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)propanoic acid

2-(7-Bromo-1-oxophthalazin-2(1H)-yl)propanoic acid

The compound 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)propanoic acid (CAS No. 1437482-55-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of phthalazine derivatives, which are known for their unique chemical properties and versatility in different fields. The structure of this compound consists of a phthalazine ring system substituted with a bromine atom at the 7-position and a propanoic acid group at the 2-position, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of phthalazine derivatives in medicinal chemistry, particularly in the design of new drug candidates. The presence of the bromine atom in 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)propanoic acid introduces electronic and steric effects that can significantly influence its biological activity. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)propanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the phthalazine ring system, bromination at the 7-position, and subsequent functionalization with the propanoic acid group. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, phthalazine derivatives like this compound have shown promise in materials science as well. Their ability to form stable coordination complexes makes them suitable for use in catalysis and sensor technologies. Additionally, the propanoic acid group in this molecule can be further modified to create derivatives with enhanced functionality, opening up new avenues for innovation.

From an environmental perspective, the development of efficient synthetic routes for 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)propanoic acid is crucial to minimize waste and reduce the environmental footprint of its production. Green chemistry principles are increasingly being incorporated into such processes, emphasizing the use of renewable feedstocks and energy-efficient methods.

Looking ahead, ongoing research on phthalazine derivatives is expected to uncover new functionalities and applications for this class of compounds. Collaborative efforts between chemists, biologists, and engineers will be essential to harness the full potential of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)propanoic acid and similar molecules in addressing global challenges in health, energy, and sustainability.